Cas no 1261994-34-6 (2-(4-ethoxycarbonylphenyl)-5-methoxybenzoic Acid)

• Product Name: 2-(4-ethoxycarbonylphenyl)-5-methoxybenzoic Acid
• CAS No: 1261994-34-6
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD18322046
• CID: 1219445
• PubChem ID: 53227876
• Update Time: 2025-08-03

2-(4-ethoxycarbonylphenyl)-5-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxycarbonylphenyl)-5-methoxybenzoic Acid
• 2-(4-Ethoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• DTXSID70691409
• 1261994-34-6
• MFCD18322046
• 4'-(Ethoxycarbonyl)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18322046
• Inchi： 1S/C17H16O5/c1-3-22-17(20)12-6-4-11(5-7-12)14-9-8-13(21-2)10-15(14)16(18)19/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key： IWKRVNIIELWFMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives